Cas no 1378861-49-4 (2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1378861-49-4
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 4935265
• Update Time: 2025-06-16

2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-8-METHOXY-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE
• 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one

• Inchi： 1S/C11H11BrO2/c1-14-9-4-2-3-7-5-6-8(12)11(13)10(7)9/h2-4,8H,5-6H2,1H3
• InChI Key： UCPIHPMNHHBBHG-UHFFFAOYSA-N
• SMILES： BrC1C(C2C(=CC=CC=2CC1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one

Professional Introduction to 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1378861-49-4)

2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1378861-49-4) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework, featuring a brominated naphthalene derivative with methoxy and dihydronaphthalenone functionalities, positions it as a versatile scaffold for the development of novel bioactive molecules. This compound has been extensively studied for its potential pharmacological properties, particularly in the context of inhibiting key biological targets associated with various diseases.

The bromine substituent at the 2-position of the naphthalene ring is a critical feature that enhances the electrophilicity of the molecule, making it amenable for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have been leveraged to introduce diverse aryl and heteroaryl groups, thereby expanding the chemical space for drug-like molecules. The methoxy group at the 8-position contributes to the overall lipophilicity and metabolic stability of the compound, which are essential attributes for an effective therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have highlighted the binding affinity of 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one to several protein targets. Studies using virtual screening and docking simulations have revealed its potential as an inhibitor of enzymes involved in cancer progression, such as kinases and transcription factors. For instance, preliminary in silico studies suggest that this compound may disrupt the activity of protein kinase B (PKB/Akt), a central regulator of cell survival and proliferation. The dihydronaphthalenone core is particularly noteworthy for its ability to mimic natural product scaffolds, which are often privileged structures in medicinal chemistry.

In vitro investigations have demonstrated that derivatives of 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one exhibit promising cytotoxic effects against multiple cancer cell lines. Notably, modifications at the 5-position or 7-position of the naphthalene ring have been shown to enhance potency while maintaining selectivity. These findings align with recent research indicating that brominated heterocycles are emerging as a key class of anticancer agents due to their ability to modulate critical signaling pathways. The structural flexibility of this scaffold allows for fine-tuning of physicochemical properties, including solubility and bioavailability, which are crucial for clinical translation.

The synthesis of 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one involves multi-step organic transformations starting from commercially available precursors such as bromonaphthalenes and methoxynaphthols. The dihydronaphthalenone moiety is typically formed through cyclization reactions under acidic or basic conditions. Modern synthetic methodologies have improved both yield and scalability, enabling access to libraries of analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with improved pharmacokinetic profiles and reduced off-target effects.

From a regulatory perspective, 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one does not fall under any restricted categories or require special handling under current guidelines. However, its structural similarity to known bioactive compounds necessitates rigorous safety evaluations during preclinical development. Toxicological studies have focused on assessing potential hepatotoxicity and genotoxicity, given the presence of bromine and oxygen-containing functionalities. Preliminary results suggest that moderate dosages do not induce significant adverse effects in animal models, although further long-term studies are warranted.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the design of novel derivatives based on 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one. Predictive models have been trained on large datasets to identify optimal substitution patterns that enhance binding affinity and reduce toxicity. These computational tools have complemented traditional experimental approaches by providing rapid optimization cycles. For example, AI-driven virtual screening has identified novel analogs with improved solubility profiles while maintaining high target engagement.

Future directions in research on 2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one include exploring its potential as an adjuvant therapy in combination with existing treatments for cancer and inflammatory diseases. The scaffold’s ability to modulate multiple pathways suggests broad therapeutic applicability beyond oncology. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes, minimizing waste generation and hazardous reagent usage without compromising yield or purity.

In conclusion,2-Bromo-8-methoxy-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1378861-49-4) represents a promising lead structure with significant untapped potential in medicinal chemistry. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting diseases with unmet medical needs. As research continues to uncover new biological functions and synthetic strategies,this compound is poised to play a pivotal role in next-generation drug discovery efforts.